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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167

An In-depth Technical Guide on 1,8-Diiodonaphthalene

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This document provides a concise technical
overview of 1,8-diiodonaphthalene, focusing on its molecular formula and weight.

Molecular Properties of 1,8-Diiodonaphthalene

1,8-Diiodonaphthalene is an aromatic compound characterized by a naphthalene backbone
with two iodine substituents at the 1 and 8 positions.[1][2] This structural arrangement imparts
specific chemical properties that make it a subject of interest in various research and
development applications.

Quantitative Data Summary

The core molecular data for 1,8-diiodonaphthalene is summarized in the table below. The
molecular formula is consistently reported as C10H612.[1][2][3] The molecular weight is
approximately 379.96 g/mol .[1][3][4]
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Parameter Value Source

PubChem[1], Sigma-Aldrich,

Molecular Formula C10H6I12 _
Alfa Chemistry[3]
) PubChem|[1], Sigma-Aldrich,
Molecular Weight 379.96 g/mol i
Alfa Chemistry[3]
Sigma-Aldrich, Ark Pharma
CAS Number 1730-04-7

Scientific Limited[4]

Light yellow to brown solid

Appearance ChemicalBook][5]
crystals
) ) Sigma-Aldrich,
Melting Point 109-113 °C )
ChemicalBook[5]

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name of the compound
and its fundamental molecular properties.

Properties of 1,8-Diiodonaphthalene
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Core properties of 1,8-diiodonaphthalene.

This document is intended for a technical audience and assumes a foundational knowledge of
chemistry. The experimental protocols for determining molecular weight and formula, such as
mass spectrometry and elemental analysis, are standard laboratory procedures and are not
detailed here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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